Cas no 2411241-85-3 (N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-8-yl)prop-2-enamide)

• Product Name: N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-8-yl)prop-2-enamide
• CAS No: 2411241-85-3
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 5414937
• PubChem ID: 145909821
• Update Time: 2025-08-03

N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-8-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411241-85-3
• N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-8-yl)prop-2-enamide
• EN300-26598237
• Z3417282156
• N-(6-Fluoro-3,4-dihydro-2H-chromen-8-yl)prop-2-enamide
• N-(6-Fluoro-3,4-dihydro-2H-1-benzopyran-8-yl)-2-propenamide

• Inchi： 1S/C12H12FNO2/c1-2-11(15)14-10-7-9(13)6-8-4-3-5-16-12(8)10/h2,6-7H,1,3-5H2,(H,14,15)
• InChI Key： MGQBDJAJWPFSJS-UHFFFAOYSA-N
• SMILES： C(NC1=C2OCCCC2=CC(F)=C1)(=O)C=C

Computed Properties

• Exact Mass: 221.08520679g/mol
• Monoisotopic Mass: 221.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.255±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 383.8±42.0 °C(Predicted)
• pka: 12.27±0.20(Predicted)

Additional information on N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-8-yl)prop-2-enamide

Comprehensive Overview of N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-8-yl)prop-2-enamide (CAS No. 2411241-85-3)

N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-8-yl)prop-2-enamide, with the CAS number 2411241-85-3, is a fluorinated organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the benzopyran class, which is known for its diverse biological activities. The presence of a fluoro substituent at the 6-position and an acrylamide moiety enhances its potential as a building block for drug discovery. Researchers are particularly interested in its applications as a kinase inhibitor or neuroprotective agent, aligning with current trends in precision medicine and neurodegenerative disease treatment.

In recent years, the demand for fluorinated compounds like CAS 2411241-85-3 has surged, driven by their metabolic stability and bioavailability. A common query among scientists is how this compound compares to other benzopyran derivatives in terms of efficacy and safety. Studies suggest that the 6-fluoro modification improves binding affinity to target proteins, making it a promising candidate for cancer therapy and inflammatory disorders. Additionally, its acrylamide group allows for further functionalization, enabling the development of tailored therapeutics—a hot topic in AI-driven drug design.

The synthesis of N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-8-yl)prop-2-enamide involves multi-step organic reactions, including Pd-catalyzed cross-coupling and selective fluorination. These methods are frequently searched in academic databases, reflecting the compound's relevance in medicinal chemistry. Its logP value and solubility profile are also critical parameters for formulation scientists, as they influence drug delivery strategies. With the rise of computational chemistry, molecular docking simulations of this compound have become a popular research area, addressing questions about its binding modes and structure-activity relationships.

Beyond pharmaceuticals, CAS 2411241-85-3 has potential applications in material science, particularly in designing fluorescent probes due to its aromatic system. This versatility aligns with the growing interest in multifunctional compounds for diagnostics and imaging. Environmental considerations are another focal point; researchers often investigate the biodegradability and ecotoxicity of such fluorinated molecules to ensure compliance with green chemistry principles.

In summary, N-(6-fluoro-3,4-dihydro-2H-1-benzopyran-8-yl)prop-2-enamide represents a compelling case study at the intersection of drug development and chemical innovation. Its CAS number 2411241-85-3 serves as a gateway to extensive scientific literature, while its structural features answer pressing needs in personalized medicine and sustainable synthesis. As the scientific community continues to explore its full potential, this compound remains a subject of dynamic research and discussion.